Cas no 774-05-0 (ethyl 2-oxocycloheptane-1-carboxylate)
Ethyl 2-oxocycloheptane-1-carboxylate is a cyclic ketoester with a seven-membered ring structure, offering versatility as a synthetic intermediate in organic chemistry. Its reactive carbonyl and ester functionalities enable its use in condensation, cyclization, and nucleophilic addition reactions. The compound is particularly valuable in the synthesis of complex cycloheptane derivatives, which are relevant in pharmaceutical and agrochemical research. Its stability under standard conditions and compatibility with a range of reagents make it a practical choice for multistep transformations. The ethyl ester group enhances solubility in organic solvents, facilitating purification and handling in laboratory settings. This compound is suitable for applications requiring controlled ring expansion or functionalization of cyclic frameworks.
774-05-0 structure
Product Name:ethyl 2-oxocycloheptane-1-carboxylate
CAS No:774-05-0
MF:C10H16O3
MW:184.232243537903
MDL:MFCD00604086
CID:39874
PubChem ID:279795
Update Time:2025-05-27
ethyl 2-oxocycloheptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-oxo-cycloheptanecarboxylate
- Ethyl 2-Oxocycloheptanecarboxylate
- 2-Oxo-cycloheptanecarboxylic acid ethyl ester
- ethyl 2-oxocycloheptane-1-carboxylate
- 2-Oxocycloheptanecarboxylic Acid Ethyl Ester
- Cycloheptanecarboxylic acid, 2-oxo-, ethyl ester
- NSC131082
- 2-carbetoxycycloheptanone
- 2-carbethoxycycloheptanone
- 2-carboethoxycycloheptanone
- 2-carbethoxy-cycloheptanone
- 2-carboethoxy-cycloheptanone
- Ethyl2-Oxocycloheptanecarboxylate
- MKRBAWHVHOVBOQ-UHFFFAOYSA-
- SCHEMBL3656801
- ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
- E1056
- NSC-131082
- FD9024
- AS-49319
- EN300-42080
- SY017443
- 2-oxo-cycloheptane-1-carboxylic acid ethyl ester
- DTXSID20299499
- 774-05-0
- Q-103575
- AKOS003671428
- FT-0688737
- CS-0099478
- Z425453600
- AKOS016842450
- A847750
- MKRBAWHVHOVBOQ-UHFFFAOYSA-N
- MFCD00604086
- ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
- DB-002227
- DB-002201
-
- MDL： MFCD00604086
- Inchi： 1S/C10H16O3/c1-2-13-10(12)8-6-4-3-5-7-9(8)11/h8H,2-7H2,1H3
- InChI Key： MKRBAWHVHOVBOQ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(CCCCC1)=O)=O
Computed Properties
- Exact Mass: 198.12600
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.04 g/mL at 25 °C(lit.)
- Boiling Point: 126°C/11mmHg(lit.)
- Flash Point: >230℉
- Refractive Index: n20/D 1.483(lit.)
- PSA: 43.37000
- LogP: 2.08900
- Solubility: Not determined
ethyl 2-oxocycloheptane-1-carboxylate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ethyl 2-oxocycloheptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TD844-1g |
ethyl 2-oxocycloheptane-1-carboxylate |
774-05-0 | 95.0%(GC) | 1g |
￥1177.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TD844-200mg |
ethyl 2-oxocycloheptane-1-carboxylate |
774-05-0 | 95.0%(GC) | 200mg |
￥395.0 | 2022-09-28 | |
| Chemenu | CM202292-5g |
Ethyl 2-oxo-cycloheptanecarboxylate |
774-05-0 | 95% | 5g |
$262 | 2021-06-15 | |
| Chemenu | CM202292-10g |
Ethyl 2-oxo-cycloheptanecarboxylate |
774-05-0 | 95% | 10g |
$393 | 2021-06-15 | |
| Chemenu | CM202292-25g |
Ethyl 2-oxo-cycloheptanecarboxylate |
774-05-0 | 95% | 25g |
$711 | 2021-06-15 | |
| TRC | E945585-250mg |
Ethyl 2-Oxocycloheptanecarboxylate |
774-05-0 | 250mg |
$138.00 | 2023-05-18 | ||
| TRC | E945585-1g |
Ethyl 2-Oxocycloheptanecarboxylate |
774-05-0 | 1g |
$ 205.00 | 2022-06-05 | ||
| TRC | E945585-5g |
Ethyl 2-Oxocycloheptanecarboxylate |
774-05-0 | 5g |
$ 965.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TD844-5g |
ethyl 2-oxocycloheptane-1-carboxylate |
774-05-0 | 95.0%(GC) | 5g |
￥3168.0 | 2022-09-28 | |
| Apollo Scientific | OR921985-1g |
Ethyl 2-oxocycloheptanecarboxylate |
774-05-0 | 95% | 1g |
£79.00 | 2025-02-20 |
ethyl 2-oxocycloheptane-1-carboxylate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:774-05-0)2-氧代环庚烷甲酸乙酯
Order Number:LE8491230
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:774-05-0)ethyl 2-oxocycloheptane-1-carboxylate
Order Number:A847750
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:16
Price ($):168.0/291.0
Email:sales@amadischem.com
ethyl 2-oxocycloheptane-1-carboxylate Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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